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Get Quote

2-Bromoacetamide is a hazardous chemical that requires strict safety controls. The signal word "Danger" on

its label indicates the most severe level of hazard [1].

The table below summarizes its primary hazard classifications and the corresponding H-statements:

Hazard
Statement Code

Full Statement Text Hazard Category & Meaning

H301 Toxic if swallowed [2] [3] Acute Toxicity, Oral (Category 3) [1]

H314 Causes severe skin burns and

eye damage [2] [3]

Skin Corrosion/Irritation (Category 1B); Serious

Eye Damage (Category 1) [1]

Frequently Asked Questions for Laboratory Handling

Q1: What are the most critical hazards I need to be aware of
when handling 2-bromoacetamide?

The two most immediate hazards are:
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Acute Oral Toxicity (H301): The substance is toxic if swallowed. Even small amounts can be

harmful.
Skin Corrosion and Serious Eye Damage (H314): It causes severe skin burns and eye damage

upon contact. The "1B" sub-category for skin corrosion indicates it has a potential to be corrosive to
skin [1].

Q2: What personal protective equipment (PPE) is required?

The supplier recommends the following PPE to minimize exposure [1]:

Eye and Face Protection: Eyeshields and faceshields.

Hand Protection: Protective gloves.
Respiratory Protection: Type P3 (EN 143) respirator cartridges to protect against toxic solid and

liquid particles.

Q3: What should I do in case of skin contact or accidental
ingestion?

If swallowed (H301): Do NOT induce vomiting. Immediately call a poison center or doctor. Rinse
mouth with water [4].

In contact with skin (H314): Immediately take off all contaminated clothing. Wash the affected skin
with soap and plenty of water. Take the victim to a hospital immediately and consult a physician [5].

Q4: How should I store this chemical?

2-Bromoacetamide is classified under Storage Class Code 6.1A for combustible, very toxic hazardous

materials [1]. Store in a cool, well-ventilated place, keeping the container tightly closed.

Experimental Safety and Handling Workflow

The following diagram outlines the key decision points and procedures for safely handling 2-

bromoacetamide in a laboratory setting, based on the identified hazards.
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Start: Plan Experiment
with 2-Bromoacetamide

Don Full PPE:
- Eyeshields/Faceshields

- Protective Gloves
- P3 Respirator

Conduct Experiment in
well-ventilated area/fume hood

Contingency Planning

Skin Contact (H314) Accidental Ingestion (H301) Spill/Release

Remove contaminated clothing.
Wash with soap/water.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth.

Call POISON CENTER/doctor immediately.

Wear full PPE. Contain spill.
Collect with vacuum/wet-brush.
Dispose as hazardous waste.

Click to download full resolution via product page

Research Context and Additional Safety Notes

Toxicological Research: Recent scientific studies indicate that 2-bromoacetamide exposure can

impair oocyte (egg cell) maturation in mice and humans, primarily by disrupting the cytoskeleton [6].
This finding underscores the substance's potential reproductive toxicity and the importance of strict

exposure control beyond the standard H-statements.
Related Compound (for reference): The safety data sheet for a related compound, Methyl

bromoacetate, also carries the H301 and H314 statements. It lists an oral LD₅₀ in rats of 70 mg/kg,
providing a quantitative measure of its high oral toxicity [5]. While this exact value is for a different

compound, it highlights the serious toxicity shared by this class of chemicals.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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